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Compound of Interest

Compound Name: Cholesteryl iodide
CAS No.: 2930-80-5
Cat. No.: B1221673
Get Quote
. J

This guide provides an in-depth exploration of cholesteryl iodide, a pivotal molecule in various
scientific domains. From its fundamental physicochemical properties to its sophisticated
applications in drug delivery and materials science, this document serves as a critical resource
for researchers, scientists, and professionals in drug development. The content herein is
structured to offer not only a repository of technical data but also a narrative that elucidates the
scientific reasoning behind its applications and synthesis.

Core Molecular Identity and Physicochemical Profile

Cholesteryl iodide is a derivative of cholesterol, a ubiquitous and essential sterol in
mammalian cell membranes. The substitution of the hydroxyl group at the C3 position with an
lodine atom imparts unique chemical reactivity and physical properties to the molecule, making
it a valuable tool in both chemical synthesis and biomedical research.

Molecular Formula: C27Hasl[1][2][3]

CAS Number: 2930-80-5[1][2][3][4]
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IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-3-iodo-10,13-dimethyl-17-[(2R)-6-methylheptan-
2-yl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopentaa]phenanthrene[1][2]

The molecular structure of cholesteryl iodide is depicted below, illustrating the rigid steroid
nucleus and the attached iodine atom.

Caption: Molecular Structure of Cholesteryl lodide.

A summary of its key physicochemical properties is provided in the table below, offering a quick
reference for laboratory applications.

Property Value Source
Molecular Weight 496.5 g/mol [1]
Melting Point 104-106 °C [3]
Boiling Point 499.5 £ 24.0 °C (Predicted) [3]
Density 1.19 + 0.1 g/cm3 (Predicted) [3]
Appearance Crystalline solid [3]
Storage Temperature 2°C - 8°C or -20°C [3114]

Synthesis of Cholesteryl lodide: Methodologies and
Mechanistic Insights

The synthesis of cholesteryl iodide from cholesterol is a cornerstone reaction in steroid
chemistry. The choice of synthetic route is often dictated by the desired yield, purity, and
scalability. Several effective methods have been developed, each with distinct advantages.

Direct lodination with lodine Monochloride

A classical and widely documented approach involves the direct treatment of cholesterol with
iodine monochloride (ICI) in an organic solvent like chloroform.[1] This method leverages the
electrophilic nature of ICI to facilitate the substitution of the hydroxyl group at the 3-beta
position of the cholesterol molecule.[1]
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The underlying mechanism proceeds through the formation of a carbocation intermediate,
which is subsequently attacked by the iodide ion.[1] The stereochemistry at the C3 position is a
critical consideration, and reaction conditions are optimized to favor the formation of the
desired 3(3-iodo isomer.

Trimethylsilyl lodide (TMSI) Mediated Synthesis

A more contemporary and highly efficient method utilizes trimethylsilyl iodide (TMSI).[5] This
protocol can be particularly advantageous for achieving high yields and excellent
stereoselectivity.[5] The reaction can be performed under metal-free conditions, which is a
significant advantage in terms of sustainability and reducing metallic impurities in the final
product.[1][5] Microwave-assisted synthesis using TMSI has been shown to significantly reduce
reaction times while maintaining high yields.[5]

The workflow for a typical synthesis of cholesteryl iodide is outlined in the diagram below.
Caption: General Synthesis Workflow for Cholesteryl lodide.

Experimental Protocol: Synthesis of Cholesteryl
lodide via Direct lodination

Objective: To synthesize 3p-iodocholest-5-ene (cholesteryl iodide) from cholesterol using
iodine monochloride.

Materials:

e Cholesterol

lodine monochloride (IClI)

Anhydrous Chloroform (CHCI3)

Anhydrous Sodium Bicarbonate (NaHCO3)

Anhydrous Sodium Sulfate (Na2S0a4)

Methanol
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Round-bottom flask

Magnetic stirrer and stir bar
Reflux condenser

Separatory funnel

Rotary evaporator

Beakers and Erlenmeyer flasks
Filter funnel and filter paper
Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve cholesterol in anhydrous
chloroform.

Reagent Addition: While stirring, slowly add a solution of iodine monochloride in anhydrous
chloroform to the cholesterol solution at room temperature. The reaction is typically
exothermic, so controlled addition is crucial.

Reaction Progression: After the addition is complete, continue stirring the mixture at room
temperature. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of sodium bicarbonate to neutralize any excess acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with
chloroform. Combine the organic layers.

Washing and Drying: Wash the combined organic layers with water and then with a saturated
brine solution. Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the chloroform under reduced
pressure using a rotary evaporator.
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 Purification: Recrystallize the crude product from a suitable solvent system, such as
methanol or acetone, to obtain pure cholesteryl iodide crystals.

o Characterization: Confirm the identity and purity of the product using techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and melting
point determination.

Applications in Scientific Research and
Development

The unique properties of cholesteryl iodide have led to its application in diverse scientific
fields, ranging from fundamental structural biology to the development of advanced materials
and therapeutics.

Historical Significance in X-ray Crystallography

One of the seminal applications of cholesteryl iodide was in the field of X-ray crystallography.
[1] The presence of the heavy iodine atom in the molecule facilitated the determination of the
crystal structure of complex organic molecules like cholesterol itself.[1] The heavy atom
scatters X-rays more intensely, providing a clearer diffraction pattern and aiding in solving the
phase problem in crystallography.[1] This was particularly crucial in the early days of the
technique for elucidating the three-dimensional structure of steroids.[6]

Materials Science: A Precursor for Liquid Crystals

Cholesteryl derivatives are renowned for their ability to form liquid crystalline phases,
specifically cholesteric (or chiral nematic) liquid crystals.[7] These materials exhibit unique
optical properties, such as selective reflection of light, which results in iridescent colors that are
sensitive to temperature and other external stimuli.[8] Cholesteryl iodide can serve as a
precursor in the synthesis of various cholesteric liquid crystals.[1] The study of these materials
is important for applications in displays, sensors, and smatrt textiles.[7]

Drug Delivery and Pharmaceutical Sciences

Cholesterol and its derivatives are integral components of modern drug delivery systems due to
their biocompatibility and ability to interact with cell membranes.[9][10] The incorporation of
cholesteryl moieties into drug carriers can significantly enhance their therapeutic efficacy.
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e Liposomal Formulations: Cholesterol is a critical component for stabilizing liposomal
membranes.[10] While cholesterol itself is more commonly used, derivatives like cholesteryl
esters can also be incorporated to modulate membrane fluidity, reduce drug leakage, and
prolong circulation times.[11]

e Solid Lipid Nanopatrticles (SLNs): Cholesteryl esters can form part of the solid lipid core in
SLNs, which are effective carriers for improving the bioavailability of poorly soluble drugs.[11]

o Polymeric Nanoparticles: Cholesteryl groups can be conjugated to polymers to create
amphiphilic copolymers that self-assemble into nanopatrticles.[9][11] This leverages the
biocompatibility of cholesterol to improve the interaction of the drug carrier with cell
membranes, potentially enhancing cellular uptake.[9]

The role of cholesteryl moieties in drug delivery is illustrated in the following diagram.

Drug Delivery Systems Therapeutic Outcomes

o Liposomes ——P-WUEGVELESELIYG
Cholesteryl Iodide as a Precursor W

Cholesteryl lodide Modified Cholesteryl Derivatives Core Component | Solid Lipid Nanoparticles Modulated Drug Release
Amphiphilic Co-polymer
Polymeric Nanoparticles ——— Rl (ol Nel|FIETAP/G E1ECS

Click to download full resolution via product page

Caption: Role of Cholesteryl Derivatives in Drug Delivery Systems.

Biochemical and Synthetic Applications

Cholesteryl iodide is a versatile intermediate in organic synthesis.[1] The iodine atom is a
good leaving group, making it susceptible to nucleophilic substitution reactions. This allows for
the synthesis of a wide array of other cholesteryl derivatives, such as esters and glycosides.[1]
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For instance, it can be used in glycosylation reactions to form cholesteryl glycosides, which are
of interest for their biological activities.[1][5]

Conclusion

Cholesteryl iodide is more than a simple halogenated derivative of cholesterol; it is a molecule
with a rich history and a promising future in scientific innovation. Its utility spans from being a
historical enabler of structural biology to a contemporary building block for advanced materials
and sophisticated drug delivery platforms. A thorough understanding of its synthesis,

properties, and reactivity is paramount for researchers aiming to harness its full potential in
their respective fields. This guide serves as a foundational resource to facilitate such
endeavors, providing both the necessary technical details and the conceptual framework for its
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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